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Compound of Interest

Compound Name: Methyl 2-benzylacrylate

CAS No.: 3070-71-1

Cat. No.: B1583974

Get Quote

Compound Profile & Significance
IUPAC Name: Methyl 2-benzylprop-2-enoate

CAS Number: 3070-71-1[1]

Molecular Formula: C₁₁H₁₂O₂

Molecular Weight: 176.21 g/mol

Core Application: Monomer for optical resins (high refractive index), intermediate in organic

synthesis via Michael additions.

Structural Insight: The molecule features an acrylate backbone substituted at the

-position with a benzyl group.[2][3][4][5][6] This structural motif prevents homopolymerization
under standard storage conditions (due to steric hindrance) but allows for radical
copolymerization. The conjugation between the aromatic ring and the vinyl group is interrupted
by the methylene bridge, yet the phenyl ring exerts significant shielding effects on the vinyl
protons in NMR spectroscopy.
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Synthesis Protocol (Friedel-Crafts Route)
While Baylis-Hillman reactions are common for similar adducts, the high-purity synthesis of

Methyl 2-benzylacrylate is best achieved via the Friedel-Crafts allylation of benzene using

methyl 2-(bromomethyl)acrylate. This method avoids the formation of hydroxylated side-

products common in aldehyde coupling.

Experimental Workflow
Reagents: Methyl 2-(bromomethyl)acrylate (1.0 eq), Benzene (Excess/Solvent), Aluminum

Chloride (

, 1.1 eq).

Activation: Suspend anhydrous

in dry benzene under

atmosphere.

Addition: Dropwise add methyl 2-(bromomethyl)acrylate at 0°C. The Lewis acid complexes

with the ester carbonyl and the bromide, facilitating carbocation formation.

Alkylation: The electrophilic intermediate attacks the benzene ring.

Workup: Quench with ice-water/HCl. Extract with ether.[4][5]

Purification: Vacuum distillation (bp ~62°C at 0.7 Torr).

Methyl 2-(bromomethyl)acrylate
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Lewis Acid Activation
(AlCl3, 0°C)
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(Friedel-Crafts)
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Figure 1: Synthetic pathway via Friedel-Crafts alkylation, ensuring regioselectivity at the alpha-

methylene position.

Spectral Analysis
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A. Nuclear Magnetic Resonance (NMR)
The NMR spectrum is distinct due to the non-equivalence of the geminal vinyl protons and the

shielding influence of the benzyl moiety.

H NMR (500 MHz,

)

Assignment
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Structural
Logic

Aromatic 7.15 – 7.35 Multiplet 5H -

Phenyl ring

protons;

typical

benzenoid

region.

Vinyl (trans) 6.23 Singlet (br) 1H

Proton trans

to the ester

carbonyl;

deshielded by

anisotropy.

Vinyl (cis) 5.47 Singlet (br) 1H

Proton cis to

the ester;

shielded

relative to

trans.

Methoxy 3.72 Singlet 3H -

Methyl ester (

);

characteristic

singlet.

Benzyl 3.64 Singlet 2H -

Allylic and

benzylic

methylene (

).
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Interpretation: The key diagnostic feature is the separation of the vinyl protons (

ppm). The proton at 6.23 ppm is deshielded by the magnetic anisotropy of the carbonyl group.
The benzyl methylene appears as a sharp singlet at 3.64 ppm, confirming the absence of
coupling to adjacent protons (unlike the starting material, methyl acrylate).

C NMR (125 MHz,

)

Carbon Type
Shift (

, ppm)
Assignment

Carbonyl 167.3 Ester

Quaternary 139.8

Vinyl

(

-carbon)

Aromatic (ipso) 138.5 Phenyl

Aromatic 129.1, 128.3, 126.4 Phenyl

Vinyl (

)
125.8

Terminal vinyl carbon (

)

Methoxy 51.9

Benzyl 38.2

B. Infrared Spectroscopy (FT-IR)
The IR spectrum validates the functional groups, specifically the conjugated ester and the

terminal alkene.

1720 cm⁻¹ (Strong):
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stretching vibration of the

-unsaturated ester.

1632 cm⁻¹ (Medium):

stretching vibration. This band is often sharper than in non-conjugated alkenes.

3020–3080 cm⁻¹ (Weak): Aromatic

stretching.

1150–1200 cm⁻¹ (Strong):

stretching (ester linkage).

700 & 750 cm⁻¹ (Strong): Monosubstituted benzene ring deformation (out-of-plane bending).

C. Mass Spectrometry (EI-MS)
The fragmentation pattern is dominated by the stability of the benzyl/tropylium ion and the

cleavage of the ester group.

Primary Fragmentation Pathway:

Molecular Ion (

): m/z 176 (Visible, moderate intensity).

Loss of Methoxy (

): m/z 145. Cleavage of the ester bond.

Loss of Carbomethoxy (

): m/z 117. Breaking the

bond between the vinyl group and the carbonyl.

Base Peak (Tropylium): m/z 91. The benzyl group rearranges to the highly stable tropylium

cation (
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). This is the diagnostic peak for all benzyl-containing compounds.

Molecular Ion
[M]+ m/z 176

[M - OMe]+
m/z 145

- OMe (31)

[M - COOMe]+
m/z 117

- COOMe (59)

Tropylium Ion
[C7H7]+

m/z 91 (Base Peak)

Direct Cleavage

- C2H2

Click to download full resolution via product page

Figure 2: Mass Spectrometry fragmentation tree highlighting the dominant tropylium ion

formation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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